Cas no 890639-33-5 (ethyl 2-(2-{1-3-(methylsulfanyl)phenyl-5-oxopyrrolidin-3-yl}-1H-1,3-benzodiazol-1-yl)acetate)
ethyl 2-(2-{1-3-(methylsulfanyl)phenyl-5-oxopyrrolidin-3-yl}-1H-1,3-benzodiazol-1-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(2-{1-3-(methylsulfanyl)phenyl-5-oxopyrrolidin-3-yl}-1H-1,3-benzodiazol-1-yl)acetate
- AKOS016316149
- ethyl 2-[2-[1-(3-methylsulfanylphenyl)-5-oxopyrrolidin-3-yl]benzimidazol-1-yl]acetate
- UPCMLD0ENAT5815655:001
- VU0606976-1
- AKOS001372644
- ethyl 2-(2-{1-[3-(methylsulfanyl)phenyl]-5-oxopyrrolidin-3-yl}-1H-1,3-benzodiazol-1-yl)acetate
- ethyl 2-(2-(1-(3-(methylthio)phenyl)-5-oxopyrrolidin-3-yl)-1H-benzo[d]imidazol-1-yl)acetate
- ethyl (2-{1-[3-(methylthio)phenyl]-5-oxopyrrolidin-3-yl}-1H-benzimidazol-1-yl)acetate
- F3243-0052
- CCG-148458
- Z237578670
- 890639-33-5
-
- Inchi: 1S/C22H23N3O3S/c1-3-28-21(27)14-25-19-10-5-4-9-18(19)23-22(25)15-11-20(26)24(13-15)16-7-6-8-17(12-16)29-2/h4-10,12,15H,3,11,13-14H2,1-2H3
- InChI Key: IAOSRPSWABQTDA-UHFFFAOYSA-N
- SMILES: S(C)C1=CC=CC(=C1)N1C(CC(C2=NC3C=CC=CC=3N2CC(=O)OCC)C1)=O
Computed Properties
- Exact Mass: 409.14601278g/mol
- Monoisotopic Mass: 409.14601278g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 604
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 89.7Ų
ethyl 2-(2-{1-3-(methylsulfanyl)phenyl-5-oxopyrrolidin-3-yl}-1H-1,3-benzodiazol-1-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3243-0052-2μmol |
ethyl 2-(2-{1-[3-(methylsulfanyl)phenyl]-5-oxopyrrolidin-3-yl}-1H-1,3-benzodiazol-1-yl)acetate |
890639-33-5 | 90%+ | 2μmol |
$57.0 | 2023-08-13 | |
| Life Chemicals | F3243-0052-5μmol |
ethyl 2-(2-{1-[3-(methylsulfanyl)phenyl]-5-oxopyrrolidin-3-yl}-1H-1,3-benzodiazol-1-yl)acetate |
890639-33-5 | 90%+ | 5μmol |
$63.0 | 2023-08-13 | |
| Life Chemicals | F3243-0052-10μmol |
ethyl 2-(2-{1-[3-(methylsulfanyl)phenyl]-5-oxopyrrolidin-3-yl}-1H-1,3-benzodiazol-1-yl)acetate |
890639-33-5 | 90%+ | 10μmol |
$69.0 | 2023-08-13 | |
| Life Chemicals | F3243-0052-20μmol |
ethyl 2-(2-{1-[3-(methylsulfanyl)phenyl]-5-oxopyrrolidin-3-yl}-1H-1,3-benzodiazol-1-yl)acetate |
890639-33-5 | 90%+ | 20μmol |
$79.0 | 2023-08-13 | |
| Life Chemicals | F3243-0052-1mg |
ethyl 2-(2-{1-[3-(methylsulfanyl)phenyl]-5-oxopyrrolidin-3-yl}-1H-1,3-benzodiazol-1-yl)acetate |
890639-33-5 | 90%+ | 1mg |
$54.0 | 2023-08-13 | |
| Life Chemicals | F3243-0052-2mg |
ethyl 2-(2-{1-[3-(methylsulfanyl)phenyl]-5-oxopyrrolidin-3-yl}-1H-1,3-benzodiazol-1-yl)acetate |
890639-33-5 | 90%+ | 2mg |
$59.0 | 2023-08-13 | |
| Life Chemicals | F3243-0052-3mg |
ethyl 2-(2-{1-[3-(methylsulfanyl)phenyl]-5-oxopyrrolidin-3-yl}-1H-1,3-benzodiazol-1-yl)acetate |
890639-33-5 | 90%+ | 3mg |
$63.0 | 2023-08-13 | |
| Life Chemicals | F3243-0052-4mg |
ethyl 2-(2-{1-[3-(methylsulfanyl)phenyl]-5-oxopyrrolidin-3-yl}-1H-1,3-benzodiazol-1-yl)acetate |
890639-33-5 | 90%+ | 4mg |
$66.0 | 2023-08-13 | |
| Life Chemicals | F3243-0052-5mg |
ethyl 2-(2-{1-[3-(methylsulfanyl)phenyl]-5-oxopyrrolidin-3-yl}-1H-1,3-benzodiazol-1-yl)acetate |
890639-33-5 | 90%+ | 5mg |
$69.0 | 2023-08-13 | |
| Life Chemicals | F3243-0052-10mg |
ethyl 2-(2-{1-[3-(methylsulfanyl)phenyl]-5-oxopyrrolidin-3-yl}-1H-1,3-benzodiazol-1-yl)acetate |
890639-33-5 | 90%+ | 10mg |
$79.0 | 2023-08-13 |
ethyl 2-(2-{1-3-(methylsulfanyl)phenyl-5-oxopyrrolidin-3-yl}-1H-1,3-benzodiazol-1-yl)acetate Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on ethyl 2-(2-{1-3-(methylsulfanyl)phenyl-5-oxopyrrolidin-3-yl}-1H-1,3-benzodiazol-1-yl)acetate
Professional Introduction to Ethyl 2-(2-{1-3-(methylsulfanyl)phenyl-5-oxopyrrolidin-3-yl}-1H-1,3-benzodiazol-1-yl)acetate (CAS No. 890639-33-5)
Ethyl 2-(2-{1-3-(methylsulfanyl)phenyl-5-oxopyrrolidin-3-yl}-1H-1,3-benzodiazol-1-yl)acetate, identified by its CAS number 890639-33-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense research interest. The structural complexity of this molecule, characterized by its fused heterocyclic system and functional groups, positions it as a promising candidate for further exploration in drug discovery and development.
The molecular framework of Ethyl 2-(2-{1-3-(methylsulfanyl)phenyl-5-oxopyrrolidin-3-yl}-1H-1,3-benzodiazol-1-yl)acetate incorporates several key pharmacophoric elements. The presence of a methylsulfanyl group on the phenyl ring suggests possible interactions with biological targets, while the oxopyrrolidine and benzodiazole moieties contribute to the compound's overall complexity and potential for selective binding. These structural features are reminiscent of molecules that have demonstrated efficacy in various therapeutic areas, including central nervous system disorders and inflammatory conditions.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. Studies have indicated that the Ethyl 2-(2-{1-3-(methylsulfanyl)phenyl-5-oxopyrrolidin-3-yl}-1H-1,3-benzodiazol-1-y l)acetate may interact with enzymes and receptors involved in pathways relevant to neurological function. The benzodiazole moiety, in particular, is well-documented for its anxiolytic and sedative properties, which could be leveraged in the development of novel therapeutics.
In the realm of synthetic chemistry, the preparation of Ethyl 2-(2-{1-3-(methylsulfanyl)phenyl-5-oxopyrrolidin-3-y l}-1H-1,3-benzodiazol -1 -yl)acetate represents a significant challenge due to its intricate structure. However, recent methodologies involving transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have facilitated more efficient synthetic routes. These innovations not only enhance the scalability of production but also open avenues for structural diversification, allowing chemists to explore analogues with tailored biological properties.
The pharmacological profile of Ethyl 2-(2-{1 -3-(methylsulfanyl)phenyl -5 -oxopyrrolidin -3 -y l}-1H -1 ,3 -benzodiazol -1 -y l)acetate is under active investigation. Preliminary in vitro studies have suggested potential activity against targets such as serotonin receptors and ion channels, which are implicated in mood regulation and pain perception. The compound's ability to modulate these pathways could make it a valuable asset in the treatment of conditions ranging from depression to neuropathic pain.
Moreover, the incorporation of advanced analytical techniques has provided deeper insights into the physicochemical properties of this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These analytical methods are crucial for ensuring that the compound meets stringent quality standards before it can be advanced to preclinical testing.
The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been employed to model the behavior of Ethyl 2-(2-{1 -3-(methylsulfanyl)phen yl -5 -oxopyrrolidin -3 -y l}-1H -1 ,3 -benzodiazol -1 -y l)acetate within biological systems. These simulations have helped predict how the molecule might orient itself within a target protein's binding pocket, providing critical information for rational drug design.
In conclusion, Ethyl 2-(2-{1 -3-(methylsulfanyl)phen yl -5 -oxopyrrolidin -3 -y l}-1H -1 ,3 -benzodiazol -1 y l)acetate (CAS No. 890639-33-5) represents a fascinating subject of study in medicinal chemistry. Its complex structure, coupled with promising pharmacological activities, positions it as a compelling candidate for further research. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the development of innovative treatments for human disease.
890639-33-5 (ethyl 2-(2-{1-3-(methylsulfanyl)phenyl-5-oxopyrrolidin-3-yl}-1H-1,3-benzodiazol-1-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)